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Compound of Interest

Compound Name:
D-Galactose-6-O-sulfate sodium

salt

Cat. No.: B12402404 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
D-Galactose-6-O-sulfate sodium salt is a sulfated monosaccharide that serves as a valuable

tool in glycobiology and related fields. As a stable, water-soluble carbohydrate, it is utilized in a

variety of research applications, particularly in studies involving glycan-protein interactions. Its

presence in natural structures like carrageenan and keratin sulfate underscores its biological

relevance. In research settings, it is often used to investigate the role of sulfation in molecular

recognition events, such as the binding of selectins, and to probe the mechanisms of signaling

pathways where sulfated glycans are key components.

Applications
Glycan-Protein Interaction Studies: D-Galactose-6-O-sulfate sodium salt can be used as a

ligand in binding assays to characterize the specificity and affinity of carbohydrate-binding

proteins (lectins), such as selectins, which are involved in cell adhesion and inflammatory

responses.

Enzyme Assays: It can serve as a substrate or inhibitor in studies of sulfatases and other

enzymes involved in glycan metabolism.
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Signaling Pathway Research: As sulfated glycans are known to modulate signaling

pathways, this compound can be used to investigate the effects of specific sulfation patterns

on cellular responses.

Drug Development: In drug discovery, it can be used as a building block for the synthesis of

more complex carbohydrate-based therapeutics or as a competitive inhibitor in assays

designed to screen for drugs that target glycan-binding proteins.

Physicochemical and Solubility Data
The following table summarizes the key physicochemical properties and solubility information

for D-Galactose-6-O-sulfate sodium salt.

Property Value

CAS Number 125455-62-1

Molecular Formula C₆H₁₁NaO₉S

Molecular Weight 282.20 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in water, slightly soluble in methanol.

Storage Temperature -20°C

Experimental Protocols
This protocol describes the preparation of a sterile aqueous stock solution of D-Galactose-6-O-
sulfate sodium salt.

Materials:

D-Galactose-6-O-sulfate sodium salt powder

High-purity, sterile water (e.g., cell culture grade, nuclease-free)

Sterile conical tubes or vials
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Vortex mixer

Sterile syringe filter (0.22 µm)

Sterile syringes

Procedure:

Determine the Desired Concentration: Decide on the final concentration of the stock solution

(e.g., 10 mM, 50 mM).

Weigh the Compound: Accurately weigh the required amount of D-Galactose-6-O-sulfate
sodium salt powder in a sterile microcentrifuge tube or a suitable container.

Add Solvent: Add the appropriate volume of sterile, high-purity water to the powder.

Dissolve the Compound:

Cap the tube securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution to ensure all the solid has dissolved.

If dissolution is slow, gentle warming in a water bath (up to 50°C) can be applied. Mix

intermittently until the solid is fully dissolved. Do not overheat.

Sterilization:

Draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a sterile storage tube. This step is crucial for applications in cell

culture.[1]

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Preparation of Stock Solution

Preparation of Working Solution

Weigh D-Galactose-6-O-sulfate
sodium salt powder

Add sterile, high-purity water

Vortex to dissolve
(gentle warming if necessary)

Filter-sterilize through a
0.22 µm syringe filter

Aliquot and store at -20°C or -80°C

Thaw a stock solution aliquot

Dilute to the final concentration
in the appropriate buffer or medium

Use immediately in the experiment
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Click to download full resolution via product page

Caption: Workflow for the preparation of stock and working solutions of D-Galactose-6-O-
sulfate sodium salt.

Signaling Pathway Involvement
Sulfated glycans on the cell surface or in the extracellular matrix play a critical role in cell

signaling by acting as co-receptors or by directly binding to signaling molecules. The sulfate

groups often form essential parts of the binding epitopes for proteins such as growth factors,

cytokines, and morphogens. D-Galactose-6-O-sulfate is a component of larger glycans that can

participate in these interactions. For instance, 6-O-sulfation of galactose residues in structures

like sialyl Lewis X is crucial for their recognition by selectins, mediating cell adhesion in

processes like leukocyte trafficking during inflammation.

The diagram below illustrates the general principle of how a sulfated glycan can mediate a

cellular response by facilitating the interaction between a ligand (e.g., a growth factor) and its

receptor.
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Caption: Role of a sulfated glycan in mediating ligand-receptor binding and initiating a signaling

cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12402404#protocol-for-dissolving-d-galactose-6-o-
sulfate-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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